Cas no 344408-87-3 (Ethyl 4-(bromomethyl)nicotinate)

• Product Name: Ethyl 4-(bromomethyl)nicotinate
• CAS No: 344408-87-3
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1029757
• PubChem ID: 13170691
• Update Time: 2025-10-31

Ethyl 4-(bromomethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)nicotinate
• ethyl 4-(bromomethyl)pyridine-3-carboxylate
• Ethyl4-(bromomethyl)nicotinate
• DTXSID20524475
• 344408-87-3

• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)8-6-11-4-3-7(8)5-10/h3-4,6H,2,5H2,1H3
• InChI Key： ILMNTCUCJUOFTG-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 4-(bromomethyl)nicotinate

Recent Advances in the Application of Ethyl 4-(bromomethyl)nicotinate (CAS: 344408-87-3) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(bromomethyl)nicotinate (CAS: 344408-87-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its reactive bromomethyl group and ester functionality, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable applications of Ethyl 4-(bromomethyl)nicotinate is its role in the synthesis of nicotinamide derivatives, which are known to modulate NAD+ metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the design of potent inhibitors targeting NAD+-dependent enzymes, such as PARP and sirtuins. The researchers utilized the bromomethyl group to introduce various pharmacophores, resulting in compounds with enhanced selectivity and bioavailability.

In addition to its role in enzyme inhibition, Ethyl 4-(bromomethyl)nicotinate has been employed in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications highlighted its use in the synthesis of a novel series of pyridine-based fluorophores. These probes exhibited excellent photostability and were successfully applied in live-cell imaging studies, enabling real-time monitoring of cellular processes.

The compound's reactivity has also been exploited in the field of bioconjugation. A 2024 study in Bioconjugate Chemistry reported the development of a new class of antibody-drug conjugates (ADCs) using Ethyl 4-(bromomethyl)nicotinate as a linker. The bromomethyl group facilitated efficient coupling with cysteine residues on antibodies, while the ester moiety allowed for controlled release of the payload under physiological conditions.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-(bromomethyl)nicotinate. Recent advancements in flow chemistry have addressed some of these issues, as demonstrated in a 2023 Organic Process Research & Development paper. The authors described a continuous-flow protocol that improved yield and reduced byproduct formation, making the compound more accessible for industrial applications.

Looking forward, the unique chemical properties of Ethyl 4-(bromomethyl)nicotinate (344408-87-3) position it as a valuable tool in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for the development of new chemical entities. As synthetic methodologies continue to evolve, we anticipate seeing expanded applications of this versatile compound in pharmaceutical research.